2-((4-Fluorophenyl)thio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H18FN3O2S/c18-13-4-6-15(7-5-13)24-12-16(22)21-10-1-3-14(11-21)23-17-19-8-2-9-20-17/h2,4-9,14H,1,3,10-12H2
• InChI Key: VWFBKBLIIIZKQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=C(C=C2)F)OC3=NC=CC=N3
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone, also known as Compound A, is a small molecule that has been studied for its potential in various scientific research applications.

Scientific Research Applications

Fluorescent Chemosensors

Fluorescent chemosensors based on specific chemical structures, including pyrimidine, have been developed for detecting various analytes. These chemosensors are designed to detect metal ions, anions, neutral molecules, and pH changes due to their high selectivity and sensitivity. This research area showcases the potential of compounds like the one for developing advanced sensing technologies (Roy, 2021).

Nucleophilic Aromatic Substitution

The reactivity and mechanisms of nucleophilic aromatic substitution have been studied, which is relevant to the synthesis and modification of complex organic compounds, including those with pyrimidine and piperidine structures. Understanding these mechanisms aids in the design and synthesis of novel compounds with specific properties (Pietra & Vitali, 1972).

Kinase Inhibitors

Compounds with pyrimidine structures serve as inhibitors for specific protein kinases involved in inflammatory processes, demonstrating their potential in therapeutic applications beyond traditional drug use. This highlights the role of structural design in achieving specificity and potency in kinase inhibition (Scior et al., 2011).

Catalysis in Organic Synthesis

Hybrid catalysts have been used in the synthesis of complex organic structures, including pyrimidine derivatives, showcasing the importance of catalyst choice in organic synthesis. This area of research emphasizes the development of efficient synthesis methods for complex molecules (Parmar et al., 2023).

Optoelectronic Materials

Functionalized quinazolines and pyrimidines have been explored for their applications in optoelectronic materials, indicating the potential of compounds with similar structures in the development of electronic devices, luminescent elements, and photoelectric conversion elements (Lipunova et al., 2018).